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Compound of Interest

Compound Name: Methoxy-dimethyl-propylsilane

Cat. No.: B103733

Introduction: Navigating the Versatility of a Unique
Alkoxysilane

Methoxy-dimethyl-propylsilane (CAS No. 18182-14-4), a monoalkoxysilane, presents a
unique combination of moderate reactivity and steric bulk, making it a valuable tool in the
arsenal of researchers, particularly in materials science and drug development. Unlike its
trialkoxy counterparts, which rapidly hydrolyze and condense to form highly cross-linked
networks, methoxy-dimethyl-propylsilane's single methoxy group allows for more controlled
surface modifications and offers potential as a sterically hindered protecting group. This guide
provides an in-depth exploration of its chemical properties, reactivity, and practical applications,
grounded in established scientific principles and experimental insights.

Core Chemical and Physical Properties

A thorough understanding of the fundamental physicochemical properties of methoxy-
dimethyl-propylsilane is essential for its effective application in research and development.
These properties dictate its handling, reaction conditions, and performance in various
applications.
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Property Value Source
CAS Number 18182-14-4 [1]12]
Molecular Formula CeH160Si [1][2]
Molecular Weight 132.28 g/mol [11[2]
Boiling Point 94-96 °C [1]
Density 0.787 g/mL at 25 °C [1]
Refractive Index (n2°/D) 1.3927 [1]

) . Reacts slowly with
Hydrolytic Sensitivity ] [1]
moisture/water

Appearance Colorless liquid [3]

Reactivity Profile: A Tale of Controlled Hydrolysis
and Stability

The reactivity of methoxy-dimethyl-propylsilane is dominated by the chemistry of the silicon-
methoxy (Si-OCHs) bond. This section delves into the nuances of its hydrolytic behavior and its
interactions with other common reagents.

Hydrolysis and Condensation: The Cornerstone of its
Utility

The primary reaction of methoxy-dimethyl-propylsilane is its hydrolysis, a process that
underpins its use in surface modification. The reaction proceeds by the cleavage of the Si-
OCHs bond by water to form a reactive silanol (Si-OH) intermediate and methanol as a

byproduct. This silanol can then condense with other silanols or with hydroxyl groups on a
substrate surface to form stable siloxane (Si-O-Si) bonds.

Mechanism of Hydrolysis and Condensation

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.gelest.com/product/SIP6911.0/
https://www.alfa-chemistry.com/product/n-propyldimethylmethoxysilane-cas-18182-14-4-184.html
https://www.gelest.com/product/SIP6911.0/
https://www.alfa-chemistry.com/product/n-propyldimethylmethoxysilane-cas-18182-14-4-184.html
https://www.gelest.com/product/SIP6911.0/
https://www.alfa-chemistry.com/product/n-propyldimethylmethoxysilane-cas-18182-14-4-184.html
https://www.gelest.com/product/SIP6911.0/
https://www.gelest.com/product/SIP6911.0/
https://www.gelest.com/product/SIP6911.0/
https://www.gelest.com/product/SIP6911.0/
https://www.gelest.com/wp-content/uploads/product_msds/SIP6914.0-msds.pdf
https://www.benchchem.com/product/b103733?utm_src=pdf-body
https://www.benchchem.com/product/b103733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrolysis
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R-Si(CH3)20CHSs ——>{ (Propyl-dimethylsilanol) (Methanol)
(Methoxy-dimethyl-propylsilane)

Condensation

HO-Substrate

Click to download full resolution via product page

Caption: Hydrolysis of methoxy-dimethyl-propylsilane to a silanol intermediate, followed by
condensation with a hydroxylated substrate.

Unlike trialkoxysilanes, which have three reactive sites leading to rapid polymerization and
network formation, the monofunctional nature of methoxy-dimethyl-propylsilane results in a
slower, more controlled reaction. This allows for the formation of well-defined monolayers on
surfaces rather than thick, often irregular, polymer films. The hydrolysis is catalyzed by both
acids and bases, with the rate being slowest at neutral pH.

Reactivity with Acids and Bases

o Lewis Acids: Strong Lewis acids, such as boron tribromide (BBr3), can cleave the Si-O bond,
providing a method for deprotection of silyl ethers.[4][5] While less common for simple
alkoxysilanes compared to silyl ethers of complex alcohols, this reactivity should be
considered when designing reaction sequences involving Lewis acids. The reaction of
methoxy-dimethyl-propylsilane with a Lewis acid would likely proceed via coordination of
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the Lewis acid to the methoxy oxygen, followed by nucleophilic attack on the silicon or
methyl group.

e Strong Bases: While bases can catalyze the hydrolysis of the Si-OCHs bond, very strong,
non-nucleophilic bases in anhydrous conditions are less likely to cleave this bond. However,
the presence of trace water can initiate the hydrolysis-condensation pathway.

Use as a Protecting Group

The dimethylpropylsilyl group can be conceptualized as a sterically hindered protecting group
for alcohols. Silyl ethers are widely used in organic synthesis to protect hydroxyl groups from
unwanted reactions.[6][7][8] The stability of silyl ethers to various reaction conditions is highly
dependent on the steric bulk of the substituents on the silicon atom. The propyl and two methyl
groups on methoxy-dimethyl-propylsilane offer a moderate level of steric hindrance, making
the resulting silyl ether more stable to acidic and basic conditions than a trimethylsilyl (TMS)
ether, but less stable than a tert-butyldimethylsilyl (TBS) ether.[6]

Cleavage of the corresponding silyl ether would typically be achieved using fluoride ion
sources, such as tetra-n-butylammonium fluoride (TBAF), or under acidic conditions. The
choice of deprotection conditions would depend on the overall sensitivity of the molecule.

Practical Applications and Experimental Protocols

The unique properties of methoxy-dimethyl-propylsilane lend it to specific applications where
controlled surface modification or moderate steric hindrance is required.

Surface Modification for Hydrophobicity

A primary application of methoxy-dimethyl-propylsilane is in the creation of hydrophobic
surfaces on various substrates like glass, silicon, and other materials with surface hydroxyl
groups.[1] The propyl and methyl groups attached to the silicon atom are non-polar and create
a low-energy surface that repels water.

Experimental Protocol: Hydrophobic Surface Treatment of Glass Slides

This protocol provides a general procedure for rendering glass surfaces hydrophobic using
methoxy-dimethyl-propylsilane.
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Materials:

o Glass microscope slides

o Methoxy-dimethyl-propylsilane (CAS 18182-14-4)

e Anhydrous toluene or hexane

e Deionized water

e Isopropanol

e Concentrated sulfuric acid

o 30% Hydrogen peroxide (Caution: Piranha solution is extremely corrosive and reactive)

» Nitrogen gas stream

e Oven

Procedure:

o Substrate Cleaning and Hydroxylation:

o Clean the glass slides by sonicating in a detergent solution, followed by thorough rinsing
with deionized water and then isopropanol.

o Dry the slides under a stream of nitrogen.

o To maximize surface hydroxyl groups, immerse the slides in freshly prepared Piranha
solution (3:1 mixture of concentrated H2SOa4 to 30% H203) for 30 minutes at room
temperature. (EXTREME CAUTION: Piranha solution reacts violently with organic
materials. Handle with appropriate personal protective equipment in a fume hood).

o Rinse the slides extensively with deionized water and dry in an oven at 110 °C for at least
1 hour.

o Silanization:
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o Prepare a 1-5% (v/v) solution of methoxy-dimethyl-propylsilane in anhydrous toluene or
hexane in a sealed container under a dry, inert atmosphere (e.g., nitrogen or argon).

o Immerse the cleaned and dried glass slides in the silane solution for 1-2 hours at room
temperature.

o Remove the slides from the solution and rinse thoroughly with the anhydrous solvent
(toluene or hexane) to remove any physisorbed silane.

e Curing:
o Dry the slides under a stream of nitrogen.

o Cure the slides in an oven at 110 °C for 30-60 minutes to promote the formation of
covalent siloxane bonds to the surface.

e Characterization:

o The hydrophobicity of the surface can be confirmed by measuring the water contact angle.
A successful treatment will result in a significantly higher contact angle compared to the
untreated glass.

Workflow for Surface Modification
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Caption: Step-by-step workflow for creating a hydrophobic surface using methoxy-dimethyl-
propylsilane.

Safety and Handling

Methoxy-dimethyl-propylsilane is a flammable liquid and should be handled with appropriate
safety precautions.[9] It is also an eye irritant.[9] The hydrolysis of this compound produces
methanol, which is toxic.[9] Therefore, it is crucial to handle this chemical in a well-ventilated
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fume hood and wear appropriate personal protective equipment, including safety goggles,

gloves, and a lab coat.

Key Safety Information:[9]

Flammability: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.
Eye Irritation: Causes serious eye irritation.

Toxicity of Hydrolysis Product: Reacts with water to form methanol, which can cause
metabolic acidosis and visual disturbances upon ingestion.

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wash hands
thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place away from moisture.

Always consult the full Safety Data Sheet (SDS) before use.[9]

Spectroscopic Characterization

While a publicly available, high-resolution spectrum for methoxy-dimethyl-propylsilane is not

readily found, the expected spectroscopic features can be inferred from its structure and data

from analogous compounds.

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl
group (a triplet for the terminal CHs, a multiplet for the internal CHz, and a triplet for the CHz
attached to silicon), two singlets for the two methyl groups on silicon, and a singlet for the
methoxy group protons.

13C NMR: The carbon NMR spectrum would show distinct signals for each of the carbon
atoms in the propyl group, a signal for the methyl groups on silicon, and a signal for the
methoxy carbon.

FTIR: The infrared spectrum will be characterized by strong Si-O-C stretching vibrations,
typically in the region of 1090-1050 cm~1, and C-H stretching vibrations around 2960-2850
cm~1,[10] The absence of a broad O-H stretching band (around 3300 cm~?) would indicate a
non-hydrolyzed sample.
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Conclusion

Methoxy-dimethyl-propylsilane serves as a valuable reagent for creating well-defined,
hydrophobic surfaces due to its controlled, monofunctional reactivity. Its moderate steric profile
also suggests its potential as a silyl ether protecting group with stability intermediate between
the commonly used TMS and TBS ethers. A thorough understanding of its hydrolytic behavior,
coupled with stringent safety precautions, is paramount for its successful and safe application
in the laboratory. This guide provides a foundational understanding to empower researchers in
leveraging the unique properties of this versatile organosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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